Cas no 2172056-94-7 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-azaspiro2.4heptane-7-carboxylic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-azaspiro2.4heptane-7-carboxylic acid
• CAS No: 2172056-94-7
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6036632
• PubChem ID: 165575068
• Update Time: 2025-10-28

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-azaspiro2.4heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-azaspiro2.4heptane-7-carboxylic acid
• 2172056-94-7
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-5-azaspiro[2.4]heptane-7-carboxylic acid
• EN300-1558722

• Inchi： 1S/C26H28N2O5/c1-16(12-23(29)28-13-22(24(30)31)26(15-28)10-11-26)27-25(32)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,27,32)(H,30,31)
• InChI Key： WTOGFBAMVSXWIV-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC21CC2)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-azaspiro2.4heptane-7-carboxylic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-azaspiro2.4heptane-7-carboxylic Acid (CAS No. 2172056-94-7)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-azaspiro2.4heptane-7-carboxylic acid, identified by its CAS number 2172056-94-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex spirocyclic structure, which contributes to its unique chemical and biological properties. The presence of a 9H-fluoren-9-ylmethoxycarbonyl moiety in its molecular framework suggests potential applications in the development of novel therapeutic agents, particularly those targeting intricate biological pathways.

The molecular structure of this compound features a spirocyclic core, which is a key feature that distinguishes it from other related molecules. The spirocyclic system consists of two fused rings, specifically a five-membered azaspiro ring and a seven-membered cycloalkane ring, which are connected at a single carbon atom. This unique structural motif imparts rigidity to the molecule, potentially enhancing its binding affinity to biological targets. Additionally, the presence of an amino group and a carboxylic acid group provides opportunities for further functionalization, making it a versatile scaffold for drug discovery efforts.

In recent years, there has been growing interest in the development of spirocyclic compounds due to their potential advantages over conventional drug molecules. These compounds often exhibit improved pharmacokinetic properties, such as enhanced solubility and metabolic stability, which are critical factors in the design of effective therapeutics. Furthermore, the spirocyclic core can contribute to favorable pharmacodynamic profiles by influencing the conformational flexibility and binding interactions of the molecule with biological targets.

The 9H-fluoren-9-ylmethoxycarbonyl substituent in 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-azaspiro2.4heptane-7-carboxylic acid is particularly noteworthy as it introduces a bulky aromatic group into the molecular structure. This feature can be advantageous in terms of improving the molecule's interactions with specific binding sites on biological targets, thereby enhancing its therapeutic efficacy. The fluorenylmethoxycarbonyl (Fmoc) group is also known for its stability under various chemical conditions, making it a popular choice in peptide synthesis and other organic transformations.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for various diseases. Current research indicates that spirocyclic compounds have shown promise in treating conditions such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 5-3-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl)-5_azaspiro2.4heptane_7-carboxylic acid make it an attractive candidate for further investigation in these areas.

In particular, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in disease pathogenesis. For instance, preliminary data indicate that it could interact with kinases and other signaling proteins involved in cancer cell proliferation and survival. Additionally, its ability to modulate inflammatory pathways makes it a promising candidate for developing anti-inflammatory agents.

The synthesis of 5_3_(({(_{9}H_fluore_n_9_yl)_methoxy_carbonyl})_amino)_butanoyl)_5_azaspiro2_4heptane_7_carboxylic acid is a complex process that requires careful optimization to ensure high yield and purity. The spirocyclic core must be constructed with precision to maintain the desired stereochemical configuration, which is critical for its biological activity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and stereoselective transformations, are often employed to achieve this goal.

Recent advancements in synthetic chemistry have made it possible to access increasingly complex molecular architectures like those found in 5_3_( ({(_{9}H_fluore_n_9_yl)_methoxy_carbonyl}) _amino)_butanoyl)_5_azaspiro2_4heptane_7_carboxylic acid more efficiently than ever before. These improvements have enabled researchers to explore new chemical space and develop novel therapeutic candidates with enhanced properties.

The pharmacological evaluation of this compound is an ongoing area of research aimed at elucidating its mechanism of action and therapeutic potential. In vitro studies have been conducted to assess its interactions with various biological targets, including enzymes and receptors relevant to human diseases. These studies provide valuable insights into how the compound functions at the molecular level and help guide further optimization efforts.

The potential clinical applications of 5_3_( ({(_{9}H_fluore_n_9_yl)_methoxy_carbonyl}) _amino)_butanoyl)_5_azaspiro2_4heptane_7_carboxylic acid are still being explored, but preliminary findings suggest that it may have utility in treating several conditions. For example, it could be developed into a novel anticancer agent that targets specific pathways involved in tumor growth and progression. Additionally, its anti-inflammatory properties may make it suitable for treating chronic inflammatory diseases such as rheumatoid arthritis.

The development of new drugs is a lengthy and complex process that involves multiple stages from discovery to clinical use. However, compounds like 5_3_( ({(_{9}H_fluore_n_9_yl)_methoxy_carbonyl}) _amino)_butanoyl)_5_azaspiro2_4heptane_7_carboxylic acid hold significant promise for addressing unmet medical needs by offering innovative solutions to challenging diseases.